Cas no 2171820-36-1 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid
• CAS No: 2171820-36-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6379334
• PubChem ID: 165546378
• Update Time: 2025-10-28

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid
• EN300-1491175
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-dimethylpropanoic acid
• 2171820-36-1

• Inchi： 1S/C26H32N2O5/c1-17(9-8-14-23(29)27-16-26(2,3)24(30)31)28-25(32)33-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22H,8-9,14-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： ZGOYMYHVQVQTDX-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid (CAS No. 2171820-36-1): A Comprehensive Overview

Compound CAS No. 2171820-36-1 is a specialized organic molecule with the systematic name 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and an amide linkage in its structure suggests its utility in peptide synthesis and drug development. This introduction aims to provide a detailed exploration of this compound, highlighting its chemical properties, synthetic pathways, and emerging applications in biomedical research.

The molecular structure of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid consists of a hexanamido backbone with a 2,2-dimethylpropanoic acid side chain at the C-terminal. The Fmoc group, a protecting group commonly used in peptide synthesis, is attached to the amine functionality of the hexanamido moiety. This structural design not only enhances the stability of the compound during synthetic processes but also allows for selective modification and functionalization. The dimethylpropanoic acid side chain contributes to the compound's solubility and bioavailability, making it a promising candidate for further pharmacological studies.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity and improved pharmacokinetic properties. The Fmoc group in CAS No. 2171820-36-1 is particularly noteworthy as it facilitates the solid-phase peptide synthesis (SPPS) process, enabling the efficient construction of complex peptides and peptidomimetics. This capability has been leveraged in the design of targeted therapeutics for various diseases, including cancer and neurodegenerative disorders. The hexanamido backbone provides a flexible scaffold that can be modified to interact with specific biological targets, while the dimethylpropanoic acid side chain enhances metabolic stability.

The synthesis of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid involves multiple steps, including the protection of the amine group with an Fmoc moiety followed by selective cleavage and modification. Advanced synthetic techniques such as reductive amination and peptide coupling reactions are employed to construct the hexanamido core. The introduction of the 2,2-dimethylpropanoic acid side chain is achieved through stereoselective reactions that ensure high enantiomeric purity. These synthetic strategies highlight the compound's complexity and the sophisticated methodologies required for its preparation.

The biological activity of CAS No. 2171820-36-1 has been extensively studied in various preclinical models. Initial research suggests that this compound exhibits potent inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The Fmoc group not only serves as a protective moiety but also modulates the compound's interactions with biological targets by influencing its conformational flexibility. Additionally, the dimethylpropanoic acid side chain has been shown to enhance binding affinity by optimizing hydrophobic interactions with receptor sites.

In light of these findings, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid represents a significant advancement in medicinal chemistry. Its unique structural features make it a versatile tool for drug discovery and development. Ongoing studies are focused on optimizing its pharmacokinetic properties and exploring its potential as an anti-inflammatory agent or chemotherapeutic drug. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of novel derivatives with enhanced therapeutic efficacy.

The future prospects for this compound are promising, given its multifaceted applications in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like CAS No. 2171820-36-1 will play a crucial role in developing next-generation therapeutics. Collaborative efforts between synthetic chemists and biologists will be essential to fully harness its potential. By leveraging cutting-edge synthetic methodologies and biotechnological approaches, researchers can unlock new possibilities for treating complex diseases.